4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride

• IUPAC Name: 4-fluoro-4-(4-methylphenyl)piperidine;hydrochloride
• InChI: InChI=1S/C12H16FN.ClH/c1-10-2-4-11(5-3-10)12(13)6-8-14-9-7-12;/h2-5,14H,6-9H2,1H3;1H
• InChI Key: JICNOLAAIRUKMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCNCC2)F.Cl
• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol

Description

“4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride” is a chemical compound with the molecular formula C12H17ClFN. It is a powder in physical form. The IUPAC name for this compound is 4-fluoro-4-(3-fluoro-5-methylphenyl)piperidine hydrochloride.

Synthesis Analysis

The synthesis of piperidine derivatives, including “4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride”, has been a subject of interest in recent scientific literature. A process for the synthesis of 4-(4’-fluorophenyl)-piperidines has been patented.

Molecular Structure Analysis

The molecular structure of “4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride” can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC, and more.

Physical And Chemical Properties Analysis

“4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride” is a powder in physical form. Its molecular weight is 229.72.

Scientific Research Applications

Cancer Treatment Research

4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride and its derivatives have been studied for their potential applications in cancer treatment. For instance, certain compounds structurally related to 4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride have demonstrated the ability to inhibit Aurora kinases, suggesting a potential use in treating cancer (ロバート ヘンリー，ジェームズ, 2006).

Anti-Leukemia Activity

Derivatives of 4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride have been synthesized and shown to inhibit the growth of K562 cells, indicating potential anti-leukemia activity (Yang et al., 2009).

Corrosion Inhibition

Research into piperidine derivatives, including those structurally similar to 4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride, has demonstrated their potential in inhibiting the corrosion of iron. This application is critical in industrial settings to enhance material durability (Kaya et al., 2016).

Neurological Applications

Certain neuroleptic agents, which are structurally related to 4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride, have been synthesized and are used in pharmaceuticals for treating neurological disorders. These compounds contain the 4-Fluoro-4-(4-methylphenyl)piperidine structure bound to different nitrogen-containing moieties, indicating potential applications in mental health and neurology (Botteghi et al., 2001).

Radiotracer Development

4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride derivatives have been explored as potential PET radiotracers, aiding in medical imaging and diagnosis. For example, their use in studying CB1 cannabinoid receptors in the brain by positron emission tomography indicates their significance in neuroimaging and diagnostics (Katoch-Rouse & Horti, 2003).

Antimycobacterial Applications

Some derivatives have shown significant in vitro and in vivo activity against various strains of Mycobacterium, including multidrug-resistant strains. This suggests a potential application in treating tuberculosis and other mycobacterial infections (Kumar et al., 2008).

Safety And Hazards

The safety information for “4-Fluoro-4-(4-methylphenyl)piperidine hydrochloride” includes several hazard statements such as H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.